Cas no 54087-03-5 (6-Chloropyridine-2-carbaldehyde)

• Product Name: 6-Chloropyridine-2-carbaldehyde
• CAS No: 54087-03-5
• MF: C₆H₄ClNO
• MW: 141.555060386658
• MDL: MFCD09832941
• CID: 56533
• PubChem ID: 10796848
• Update Time: 2025-07-19

6-Chloropyridine-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-Chloropyridine-2-carbaldehyde
• 6-Chloropicolinaldehyde
• 6-Chloro-2-pyridinecarboxaldehyde
• 6-Chloro-2-pyridinecarbaldehyde
• 6-Chloro-2-formylpyridine
• 6-Chloro-pyridine-2-carbaldehyde
• 2-Pyridinecarboxaldehyde, 6-chloro-
• 2-CHLOROPYRIDINE-6-CARBOXALDEHYDE
• PubChem13323
• chloropyridinecarbaldehyde
• 6-chloropicoline aldehyde
• 2-Chloro-6-formylpyridine
• KSC599K2R
• XTRLIKXVRGWTKW-UHFFFAOYSA-N
• 2-Pyridinecarboxaldehyde,6-chloro-
• WT1309
• SBB052254
• AKO

• MDL： MFCD09832941
• Inchi： 1S/C6H4ClNO/c7-6-3-1-2-5(4-9)8-6/h1-4H
• InChI Key： XTRLIKXVRGWTKW-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(C=O)=N1

Computed Properties

• Exact Mass: 140.99800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 107
• Topological Polar Surface Area: 30

Experimental Properties

• Melting Point: 69.0 to 73.0 deg-C
• Boiling Point: 218.9°C at 760 mmHg
• PSA: 29.96000
• LogP: 1.54750

6-Chloropyridine-2-carbaldehyde Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： 43
• Safety Instruction： 36/37
• HazardClass：IRRITANT
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridine carboxaldehydes

Additional information on 6-Chloropyridine-2-carbaldehyde

Comprehensive Guide to 6-Chloropyridine-2-carbaldehyde (CAS No. 54087-03-5): Properties, Applications, and Industry Insights

6-Chloropyridine-2-carbaldehyde (CAS No. 54087-03-5) is a versatile organic compound widely used in pharmaceutical, agrochemical, and material science research. This chloropyridine derivative features a reactive aldehyde group, making it a valuable intermediate for synthesizing complex molecules. Its molecular formula, C₆H₄ClNO, and distinct structural properties have garnered significant attention in recent years, particularly in the development of heterocyclic compounds and catalysis.

The growing demand for 6-Chloropyridine-2-carbaldehyde is driven by its role in designing bioactive molecules, such as antiviral and antibacterial agents. Researchers are increasingly exploring its potential in drug discovery, especially for targeting enzyme inhibition and receptor modulation. A 2023 study highlighted its utility in creating kinase inhibitors, a hot topic in oncology research. This aligns with the surge in searches for "pyridine-based drug intermediates" and "aldehyde applications in medicinal chemistry."

From a synthetic chemistry perspective, CAS No. 54087-03-5 exhibits unique reactivity due to the electron-withdrawing effect of the chlorine atom at the 6-position. This property facilitates nucleophilic aromatic substitution (S_NAr) reactions, a frequent search term among organic chemists. The compound’s aldehyde functionality also enables condensation reactions, making it ideal for constructing Schiff bases—a trending topic in materials science for designing sensors and catalysts.

Environmental and regulatory considerations are critical when handling 6-Chloropyridine-2-carbaldehyde. While not classified as hazardous under standard conditions, proper storage (under inert atmosphere) is recommended to prevent degradation. Industry forums frequently discuss "stable storage of reactive aldehydes" and "scaling up pyridine derivatives," reflecting user concerns about process optimization.

In agrochemical applications, this compound serves as a precursor for crop protection agents. Its structural motif appears in several pesticide intermediates, addressing the rising demand for sustainable pest control solutions. Recent patents highlight its use in developing low-toxicity fungicides, a key focus area given global agricultural challenges.

The analytical characterization of 54087-03-5 typically involves GC-MS, HPLC, and NMR techniques—methods frequently searched by quality control professionals. Spectral data (e.g., ¹H NMR: δ 10.0 ppm for the aldehyde proton) provide benchmarks for purity verification, a top concern for buyers on chemical sourcing platforms.

Market trends indicate increased interest in custom synthesis of chloropyridines, with 6-Chloropyridine-2-carbaldehyde being a frequently requested building block. Suppliers emphasizing "high-purity pyridine aldehydes" or "bulk-scale chloropyridine derivatives" tend to rank higher in search engine results, reflecting industry procurement patterns.

Future research directions may explore the compound’s role in metal-organic frameworks (MOFs) or photocatalysis—areas gaining traction in renewable energy studies. As green chemistry principles gain prominence, modifications to improve the biodegradability of pyridine-based compounds could become a significant focus.